Cas no 1404364-66-4 (2,5-dichloro-4-pyrazol-1-yl-pyrimidine)

2,5-Dichloro-4-pyrazol-1-yl-pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with chlorine atoms at the 2- and 5-positions and a pyrazole moiety at the 4-position. This structure imparts significant reactivity, making it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The dichloro-pyrimidine scaffold offers multiple sites for further functionalization, enabling the construction of complex molecular architectures. Its pyrazole ring enhances binding affinity in target interactions, contributing to its utility in medicinal chemistry. The compound’s stability under standard conditions and compatibility with various reaction conditions further underscore its value as a building block in synthetic applications.

2,5-dichloro-4-pyrazol-1-yl-pyrimidine structure

1404364-66-4 structure

Product Name:2,5-dichloro-4-pyrazol-1-yl-pyrimidine

CAS No:1404364-66-4

MF:C₇H₄Cl₂N₄

MW:215.039458274841

CID:4597246

Update Time:2025-08-04

2,5-dichloro-4-pyrazol-1-yl-pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,5-dichloro-4-pyrazol-1-yl-pyrimidine
- Inchi： 1S/C7H4Cl2N4/c8-5-4-10-7(9)12-6(5)13-3-1-2-11-13/h1-4H
- InChI Key： WSLTUNQJGOEQMY-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=C(Cl)C(N2C=CC=N2)=N1

2,5-dichloro-4-pyrazol-1-yl-pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P01FGAQ-100mg	2,5-dichloro-4-pyrazol-1-yl-pyrimidine	1404364-66-4	95%	100mg	$298.00	2024-06-21
A2B Chem LLC	AX99778-100mg	2,5-dichloro-4-pyrazol-1-yl-pyrimidine	1404364-66-4	95%	100mg	$315.00	2024-04-20

2,5-dichloro-4-pyrazol-1-yl-pyrimidine Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 2,5-dichloro-4-pyrazol-1-yl-pyrimidine

2,5-Dichloro-4-Pyrazol-1-Yl-Pyrimidine: A Comprehensive Overview

2,5-Dichloro-4-Pyrazol-1-Yl-Pyrimidine, also known by its CAS number 1404364-66-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles with two nitrogen atoms at positions 1 and 3. The presence of a pyrazole ring at position 4 and two chlorine atoms at positions 2 and 5 imparts unique electronic and structural properties to this molecule. Recent studies have highlighted its potential applications in drug design, agrochemicals, and advanced materials.

The structure of 2,5-dichloro-4-pyrazol-1-yl-pyrimidine is characterized by a pyrimidine core with a pyrazole substituent. The pyrazole ring introduces additional conjugation and electron-withdrawing effects, which can influence the compound's reactivity and stability. The two chlorine atoms at positions 2 and 5 further modulate the electronic environment of the molecule. This combination of structural features makes it a versatile building block for various chemical transformations.

Recent research has focused on the synthesis and characterization of 2,5-dichloro-4-pyrazol-1-yl-pyrimidine. One study reported a novel method for its preparation via a one-pot reaction involving the condensation of chloropyrimidine derivatives with pyrazole precursors. The reaction conditions were optimized to achieve high yields and purity. Another study explored the electrochemical properties of this compound, revealing its potential as an electron-deficient aromatic system suitable for applications in organic electronics.

In terms of applications, 2,5-dichloro-4-pyrazol-1-yl-pyrimidine has shown promise in several areas. In agrochemistry, it has been investigated as a potential fungicide due to its ability to inhibit fungal enzymes. In materials science, it has been used as a precursor for constructing heterocyclic frameworks in organic semiconductors. Additionally, preliminary studies suggest that this compound may exhibit anticancer activity by targeting specific oncogenic pathways.

The synthesis of 2,5-dichloro-4-pyrazol-1-Yl-Pyrimidine typically involves multi-step processes that require careful control over reaction conditions. One common approach involves the nucleophilic substitution of chloropyrimidines with pyrazole derivatives under basic conditions. Another method employs microwave-assisted synthesis to accelerate the reaction while minimizing side reactions. These advancements have significantly improved the efficiency and scalability of the synthesis process.

In conclusion, 2,5-dichloro-4-pyrazol-1-Yl-Pyrimidine, CAS No. 1404364-66-4, is a compound with diverse applications and ongoing research interest. Its unique structure and functional groups make it a valuable tool in various chemical disciplines. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.